Cas no 1705992-98-8 (2-fluoro-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzamide)

• Product Name: 2-fluoro-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzamide
• CAS No: 1705992-98-8
• MF: C₁₆H₁₈FN₃OS
• MW: 319.397025585175
• CID: 5896315
• PubChem ID: 90621566
• Update Time: 2025-08-03

2-fluoro-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• F6446-1071
• AKOS025095013
• 2-fluoro-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzamide
• 2-fluoro-N-{[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl}benzamide
• 2-fluoro-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]benzamide
• 1705992-98-8

• Inchi： 1S/C16H18FN3OS/c17-14-6-2-1-5-13(14)15(21)19-10-12-4-3-8-20(11-12)16-18-7-9-22-16/h1-2,5-7,9,12H,3-4,8,10-11H2,(H,19,21)
• InChI Key： CSRHYVBVHTVCBW-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N1CCCC(CNC(C2C=CC=CC=2F)=O)C1

Computed Properties

• Exact Mass: 319.11546154g/mol
• Monoisotopic Mass: 319.11546154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 73.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-fluoro-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzamide

Introduction to 2-fluoro-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzamide (CAS No. 1705992-98-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-fluoro-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzamide, identified by its CAS number 1705992-98-8, represents a novel compound with significant potential in the realms of chemical biology and medicinal chemistry. This compound belongs to a structurally complex class of molecules that incorporate fluorine, piperidine, and thiazole moieties, which are well-documented for their pharmacological relevance and biological activity. The strategic placement of these functional groups not only contributes to the compound's unique chemical properties but also opens up diverse avenues for therapeutic intervention.

The fluorine atom in the molecule is a critical feature, often employed to enhance metabolic stability, binding affinity, and overall bioavailability of pharmaceutical agents. Its presence in the benzamide core suggests a possible role in modulating enzyme inhibition or receptor interaction, areas where fluorinated compounds have shown remarkable efficacy. Recent studies have highlighted the importance of fluorine substitution in drug design, particularly in the development of kinase inhibitors and antiviral agents.

The thiazole ring is another key structural component, known for its wide range of biological activities spanning antimicrobial, anti-inflammatory, and anticancer properties. Thiazole derivatives have been extensively studied due to their ability to interact with various biological targets, including enzymes and nucleic acids. In the context of 2-fluoro-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzamide, the thiazole moiety may contribute to the compound's pharmacological profile by influencing its binding affinity to specific proteins or enzymes involved in disease pathways.

The piperidine group further enriches the structural complexity of this compound, providing a scaffold that can be modulated to achieve desired pharmacokinetic properties. Piperidine-containing compounds are prevalent in modern drug discovery due to their ability to enhance oral bioavailability and reduce toxicity. The specific positioning of the piperidine ring in 2-fluoro-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzamide suggests potential interactions with central nervous system (CNS) receptors or other therapeutic targets requiring precise spatial orientation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The integration of machine learning algorithms has allowed for the rapid screening of virtual libraries containing compounds like 2-fluoro-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzamide, facilitating the identification of lead candidates for further experimental validation. These computational approaches have been instrumental in uncovering novel drug targets and optimizing molecular structures for improved efficacy.

In the field of medicinal chemistry, the development of hybrid molecules that combine multiple pharmacophores has gained significant traction. 2-fluoro-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzamide exemplifies this trend by merging fluorine, thiazole, and piperidine functionalities into a single entity. Such hybrid compounds often exhibit enhanced biological activity compared to their individual components, making them attractive candidates for therapeutic development. The benzamide moiety further contributes to the compound's versatility by serving as a hinge region that can be exploited for covalent binding or allosteric modulation.

The potential applications of 2-fluoro-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzamide extend across multiple therapeutic areas, including oncology, neurology, and inflammatory diseases. Preclinical studies have begun to explore its interactions with key signaling pathways implicated in these conditions. For instance, its ability to modulate receptor activity or inhibit enzyme function could make it a valuable tool in developing treatments for cancer or neurological disorders.

One particularly promising area of research involves the use of fluorinated benzamides as scaffolds for designing small-molecule inhibitors. The fluorine atom's electronic properties can fine-tune binding interactions with biological targets, leading to improved selectivity and potency. Additionally, the benzamide group is known for its role as a pharmacophore in many successful drugs, further enhancing the likelihood that 2-fluoro-N-((1-(thiazol-2-yloxy)piperidin)-3-ylmethyl)benzamide will exhibit desirable pharmacological properties.

The incorporation of a thiazole ring into this compound also aligns with ongoing efforts to develop novel antimicrobial agents. Thiazole derivatives have demonstrated efficacy against resistant bacterial strains, making them an attractive focus for drug discovery initiatives. By combining thiazole with other bioactive moieties like piperidine and fluorine-containing benzamides, 1705992988 may offer a multifaceted approach to addressing antimicrobial resistance challenges.

As computational methods continue to evolve, so too does our ability to predict and validate the biological activity of complex molecules like 2-fluoro-N-( (1-(thiazol)- 98 - yl)piperidin - 3 - ylmethyl )benzamide . High-throughput virtual screening (HTVS) has become an indispensable tool in modern drug discovery pipelines , enabling researchers rapid identification promising candidates further investigation . These computational techniques , coupled experimental validation , provide powerful framework accelerate development novel therapeutic agents . p > < p > The growing importance fluorinated compounds pharmaceutical industry underscores significance understanding impact fluorine substitution on molecular properties . Studies have shown that even minor changes fluorine position can dramatically alter bioavailability , metabolic stability , and target interaction . This underscores need careful optimization fluorinated benzamides like 1705992988 . p > < p > In conclusion, 98 - yl )benzamide ( CAS No . 1705992988 ) represents a structurally fascinating molecule with significant potential applications in chemical biology and medicinal chemistry . Its unique combination of fluorine , thiazole , piperidine , and benzamide functionalities makes it an attractive candidate for further exploration . As research progresses , we can expect new insights into its biological activity and therapeutic promise , paving the way for innovative treatments across multiple disease areas . p >